Cas no 6294-61-7 (1-(Pyridin-3-yl)heptan-1-one)

• Product Name: 1-(Pyridin-3-yl)heptan-1-one
• CAS No: 6294-61-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 958366
• PubChem ID: 222709
• Update Time: 2025-04-19

1-(Pyridin-3-yl)heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)heptan-1-one
• 1-Pyridin-3-yl-heptan-1-one
• 1-pyridin-3-ylheptan-1-one
• 1-[3]Pyridyl-heptan-1-on
• 1-[3]pyridyl-heptan-1-one
• 3-heptanoylpyridine
• AC1L5C0O
• AC1Q5FRF
• CTK5B6743
• KST-1B7689
• n-hexyl 3-pyridyl ketone
• NSC9493
• SureCN551914
• NSC-9493
• WJKSBMMOBQQEDB-UHFFFAOYSA-N
• SB53977
• 6294-61-7
• SCHEMBL551914
• AKOS011913465
• DTXSID50278717

• Inchi： 1S/C12H17NO/c1-2-3-4-5-8-12(14)11-7-6-9-13-10-11/h6-7,9-10H,2-5,8H2,1H3
• InChI Key： WJKSBMMOBQQEDB-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96